Cas no 34601-91-7 (Benzofuran, 5-nitro-2-propyl-)

Benzofuran, 5-nitro-2-propyl- structure
Benzofuran, 5-nitro-2-propyl- structure
Product Name:Benzofuran, 5-nitro-2-propyl-
CAS No:34601-91-7
MF:C11H11NO3
MW:205.209943056107
CID:1464024
PubChem ID:22132958
Update Time:2025-04-20

Benzofuran, 5-nitro-2-propyl- Chemical and Physical Properties

Names and Identifiers

    • Benzofuran, 5-nitro-2-propyl-
    • 34601-91-7
    • 2-Propyl-5-nitrobenzofuran
    • SCHEMBL8178252
    • 5-nitro-2-propylbenzofuran
    • Inchi: 1S/C11H11NO3/c1-2-3-10-7-8-6-9(12(13)14)4-5-11(8)15-10/h4-7H,2-3H2,1H3
    • InChI Key: QGGZEDYXOSRGLP-UHFFFAOYSA-N
    • SMILES: O1C2C=CC(=CC=2C=C1CCC)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 205.07393
  • Monoisotopic Mass: 205.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 59A^2
  • XLogP3: 3.3

Experimental Properties

  • PSA: 56.28
Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd